N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-[[1-(4-oxopyrido[1,2-a]pyrimidin-2-yl)azetidin-3-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H20N4O3S/c1-18(24(22,23)13-5-6-13)9-12-10-19(11-12)15-8-16(21)20-7-3-2-4-14(20)17-15/h2-4,7-8,12-13H,5-6,9-11H2,1H3
• InChI Key: AIMMAODZIAFJBT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(C1)C2=CC(=O)N3C=CC=CC3=N2)S(=O)(=O)C4CC4
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

The compound “N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide” is a complex organic molecule. It contains a pyrido[1,2-a]pyrimidin-2-yl moiety, which is a bicyclic system consisting of a pyridine and a pyrimidine ring fused together. This moiety is connected to an azetidin-3-yl (a type of four-membered ring) and a cyclopropane ring via a methylene bridge. The molecule also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s challenging to propose a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains several cyclic structures, including a pyrido[1,2-a]pyrimidin-2-yl ring system, an azetidin-3-yl ring, and a cyclopropane ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure and the conditions under which it is studied. The presence of the sulfonamide group could make it susceptible to reactions involving nucleophilic attack at the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence of polar groups, the size and shape of the molecule, and the specific arrangement of its atoms.

Scientific Research Applications

A series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives, which includes our compound of interest, were synthesized and evaluated for their in vitro anti-HIV-1 activity. Most of the tested compounds displayed moderate inhibitory properties against HIV-1 virus (NL4-3) in Hela cell cultures. .

Compounds with a similar structure were synthesized and screened for their in vitro antibacterial activity. .

.

.

.

.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry and materials science. Future research could explore the synthesis, properties, and potential uses of this and related compounds.